Cas no 70711-53-4 (Phenindione-d)

• Product Name: Phenindione-d
• CAS No: 70711-53-4
• Molecular Formula: C₁₅H₅D₅O₂
• Molecular Weight: 227.2690
• CID: 1062998
• PubChem ID: 92044429

Phenindione-d Properties

Names and Identifiers

• Phenindione-d5
• 2-pentadeuteriophenyl-indan-1,3-dione
• Phenindione d5
• Rectadione D5
• Phenindione-d
• 2-(2,3,4,5,6-pentadeuteriophenyl)indene-1,3-dione
• Phenindione D5
• CS-4011
• G12614
• HY-B0325S
• 70711-53-4
• AKOS040734539
• 1ST168087D5

• InChIKey： NFBAXHOPROOJAW-QTIPLJFRSA-N
• Inchi： InChI=1S/C15H10O2/c16-14-11-8-4-5-9-12(11)15(17)13(14)10-6-2-1-3-7-10/h1-9,13H/i4D,5D,8D,9D,13D
• SMILES： O=C1C(C2=C([2H])C([2H])=C([2H])C([2H])=C2[2H])C(C3=CC=CC=C31)=O

Computed Properties

• Exact Mass: 227.099463g/mol
• Surface Charge: 0
• XLogP3: 2.9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 227.099463g/mol
• Monoisotopic Mass: 227.099463g/mol
• Topological Polar Surface Area: 34.1Ų
• Heavy Atom Count: 17
• Complexity: 304
• Isotope Atom Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 2.84940
• PSA: 34.14000
• Boiling Point: 409.8±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 153.4±25.7 °C
• Color/Form: Solid
• Density: 1.3±0.1 g/cm3